Cas no 91949-94-9 (2-Benzofuranethanamine Hydrochloride)

• Product Name: 2-Benzofuranethanamine Hydrochloride
• CAS No: 91949-94-9
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• MDL: MFCD19982468
• CID: 1064651
• PubChem ID: 53621905
• Update Time: 2025-10-30

2-Benzofuranethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Benzofuranethanamine Hydrochloride
• 2-(1-benzofuran-2-yl)ethan-1-amine hydrochloride
• DTXSID90705496
• AKOS026741925
• Z1250132703
• EN300-82974
• 2-(1-benzofuran-2-yl)ethanamine;hydrochloride
• CBA40432
• 91949-94-9
• 2-(1-benzofuran-2-yl)ethan-1-aminehydrochloride
• 2-(1-Benzofuran-2-yl)ethan-1-amine--hydrogen chloride (1/1)
• 2-(1-BENZOFURAN-2-YL)ETHANAMINE HYDROCHLORIDE

• MDL： MFCD19982468
• Inchi： 1S/C10H11NO.ClH/c11-6-5-9-7-8-3-1-2-4-10(8)12-9;/h1-4,7H,5-6,11H2;1H
• InChI Key： NUQMDSSVJGDKDB-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC=CC=2C=C1CCN

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-Benzofuranethanamine Hydrochloride

2-Benzofuranethanamine Hydrochloride (CAS No. 91949-94-9): An Overview of Its Properties, Applications, and Recent Research

2-Benzofuranethanamine Hydrochloride (CAS No. 91949-94-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This article provides a comprehensive overview of its chemical properties, biological activities, and recent advancements in its use and development.

Chemical Structure and Properties

2-Benzofuranethanamine Hydrochloride is a derivative of benzofuran, a heterocyclic aromatic compound. The chemical structure of 2-Benzofuranethanamine Hydrochloride consists of a benzofuran ring attached to an ethylamine group, which is further protonated to form the hydrochloride salt. This compound has the molecular formula C₁₀H₁₁NO·HCl and a molecular weight of approximately 197.65 g/mol. It is a white crystalline solid that is highly soluble in water and polar organic solvents such as methanol and ethanol.

The unique structure of 2-Benzofuranethanamine Hydrochloride confers it with several important properties. It exhibits good stability under standard laboratory conditions and can be stored at room temperature without significant degradation. The compound's solubility profile makes it suitable for various pharmaceutical formulations, including oral and injectable solutions.

Biological Activities and Mechanisms of Action

2-Benzofuranethanamine Hydrochloride has been extensively studied for its biological activities, particularly in the context of central nervous system (CNS) disorders. Research has shown that this compound possesses potent serotoninergic properties, making it a valuable tool in the study of serotonin receptors and their roles in various neurological conditions.

In preclinical studies, 2-Benzofuranethanamine Hydrochloride has demonstrated significant antidepressant-like effects in animal models of depression. These effects are believed to be mediated through its interaction with serotonin receptors, particularly the 5-HT_1A receptor subtype. The compound has also shown potential as an anxiolytic agent, reducing anxiety-like behaviors in rodent models.

Beyond its serotoninergic properties, 2-Benzofuranethanamine Hydrochloride has been investigated for its potential neuroprotective effects. Studies have suggested that it may exert neuroprotective actions by modulating oxidative stress and inflammation pathways, which are implicated in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Applications and Development

The promising preclinical findings have led to increased interest in the clinical development of 2-Benzofuranethanamine Hydrochloride. Several Phase I and Phase II clinical trials have been conducted to evaluate its safety and efficacy in treating various psychiatric disorders.

In a Phase I trial, 2-Benzofuranethanamine Hydrochloride was found to be well-tolerated by healthy volunteers, with no serious adverse events reported. The pharmacokinetic profile of the compound was also characterized, showing rapid absorption and distribution followed by gradual elimination from the body.

A Phase II trial focused on evaluating the efficacy of 2-Benzofuranethanamine Hydrochloride in patients with major depressive disorder (MDD). The results indicated that the compound significantly reduced depressive symptoms compared to placebo, with improvements observed as early as two weeks into treatment. These findings suggest that 2-Benzofuranethanamine Hydrochloride may offer a rapid-acting alternative to traditional antidepressants.

Recent Research Advances

The field of medicinal chemistry continues to advance our understanding of 2-Benzofuranethanamine Hydrochloride. Recent studies have explored its potential as a lead compound for developing novel therapeutic agents. For example, researchers have synthesized several analogs of 2-Benzofuranethanamine Hydrochloride, aiming to enhance its potency and selectivity for specific serotonin receptor subtypes.

In addition to its use as a standalone therapeutic agent, 2-Benzofuranethanamine Hydrochloride strong > has shown promise as an adjunct therapy in combination with other medications. A recent study investigated the synergistic effects of combining < strong > 2-Benzofuranethanamine Hydrochloride< / strong > with selective serotonin reuptake inhibitors (SSRIs) in treating treatment-resistant depression. The results indicated that this combination therapy led to greater improvements in depressive symptoms compared to either treatment alone. p > < p >< strong >Conclusion< / strong > p > < p >< strong >2-Benzofuranethanamine Hydrochloride< / strong > (CAS No. 91949-94-9) is a multifaceted compound with significant potential in the treatment of psychiatric disorders. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in the future landscape of pharmaceuticals.< / p > article > < / response >